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Compound of Interest

Compound Name: Diselenium

Cat. No.: B1237649

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization,
and application of diselenide-containing polymers in materials science, with a particular focus
on drug delivery and self-healing materials. Detailed protocols for key experiments are provided
to facilitate the adoption of these advanced materials in research and development settings.

Application: Redox-Responsive Drug Delivery
Systems

Diselenide-containing polymers are exemplary candidates for stimuli-responsive drug delivery
systems due to the dynamic nature of the diselenide (Se-Se) bond. The Se-Se bond possesses
lower bond energy (172 kJ/mol) compared to the disulfide (S-S) bond (240 kJ/mol), rendering it
susceptible to cleavage under milder redox conditions, such as those found in the tumor
microenvironment (TME).[1][2][3] This dual-responsiveness to both oxidative (e.g., reactive
oxygen species - ROS) and reductive (e.g., glutathione - GSH) stimuli allows for the targeted
release of therapeutic agents.[4][5][6]

Drug-Free Therapeutic Applications

Recent studies have demonstrated that diselenide-containing polymers themselves can exhibit
anticancer activity without the need for encapsulating traditional chemotherapeutic drugs.
These polymers can induce the generation of excessive ROS within cancer cells, leading to
apoptosis.[7] Furthermore, certain diselenide-containing polymers can efficiently deplete
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intracellular glutathione (GSH), a key antioxidant, thereby inducing a specific type of
programmed cell death known as ferroptosis.[1][8]

Signaling Pathway: Ferroptosis Induction by GSH Depletion

Diselenide-containing polymers can react with GSH, leading to its depletion. This process
inactivates Glutathione Peroxidase 4 (GPX4), an enzyme crucial for reducing lipid peroxides.
The accumulation of lipid peroxides ultimately triggers ferroptosis, a form of iron-dependent cell
death.[1][8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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